Monosialoganglioside GM4 (NH4+salt)

• CAS No.: 66456-69-7
• Product Name: Monosialoganglioside GM4 (NH4+salt)
• Molecular Formula: C36H68N2O13
• Molecular Weight: 736.941
• IUPAC Name: N-[2-[(2R,3R,4S,5S,6R)-4-[(2R,4S,5R,6R)-5-acetamido-4-hydroxy-6-[(1S,2R)-1,2,3-trihydroxypropyl]oxan-2-yl]oxy-3,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyethyl]octadecanamide
• Standard InChI: InChI=1S/C36H68N2O13/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-28(44)37-19-20-48-36-33(47)35(32(46)27(23-40)49-36)51-29-21-25(42)30(38-24(2)41)34(50-29)31(45)26(43)22-39/h25-27,29-36,39-40,42-43,45-47H,3-23H2,1-2H3,(H,37,44)(H,38,41)/t25-,26+,27+,29+,30+,31-,32-,33+,34+,35-,36+/m0/s1
• Standard InChIKey: HHWCOPBSANJMBY-IBIJVICQSA-N
• SMILES: CCCCCCCCCCCCCCCCCC(=O)NCCOC1C(C(C(C(O1)CO)O)OC2CC(C(C(O2)C(C(CO)O)O)NC(=O)C)O)O
• Appearance: Unit:500 µgPurity:98+%Physical solid
• Synonyms: GM4
• Reference: 1. L. Svennerholm et al. (eds.), “Structure and Function of Gangliosides” New York, Plenum, 19802. T. Kolter, R. Proia, K. Sandhoff, “Combinatorial Ganglioside Biosynthesis” J. Biol. Chem., Vol. 277:29, pp. 25859-25862, 20023. S. Birkle et al. “Role of tumor-associated gangliosides in cancer progression” Biochimie, Vol. 85 pp. 455–463, 20034. Li et al. “Association of GM4 ganglioside with the membrane surrounding lipid droplets in shark liver” Journal of Lipid Research, Vol. 43 pp. 1019-1025, 2002
• PubChem Compound: 117072647
• Last Modified: Dec 28 2021